Cas no 31489-22-2 (1H-Pyrrole-2,5-dione,1-(2,4,5-trichlorophenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1-(2,4,5-trichlorophenyl)-
• CAS No: 31489-22-2
• MF: C₁₀H₄Cl₃NO₂
• MW: 276.503259658813
• CID: 318177
• PubChem ID: 282659
• Update Time: 2025-06-22

1H-Pyrrole-2,5-dione,1-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(2,4,5-trichlorophenyl)-
• 1-(2,4,5-TRICHLORO-PHENYL)-PYRROLE-2,5-DIONE
• 1-(2,4,5-trichlorophenyl)pyrrole-2,5-dione
• N-(2,4,5-trichloro-phenyl)-maleimide
• N-(2,4,5-Trichlor-phenyl)-maleinimid
• 1-(2,4,5-trichlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• SCHEMBL10705507
• NSC-136457
• EN300-03987
• AKOS000116627
• SR-01000040676-1
• CS-0219431
• 31489-22-2
• Z56896198
• NSC136457
• DTXSID30300368
• 1-(2,4,5-Trichlorophenyl)-1H-pyrrole-2,5-dione
• SR-01000040676
• 5-Methylnicotinic acid ethyl ester

• Inchi： 1S/C10H4Cl3NO2/c11-5-3-7(13)8(4-6(5)12)14-9(15)1-2-10(14)16/h1-4H
• InChI Key： URZBDQFEBPSHHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1C(C=CC1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 274.93100
• Monoisotopic Mass: 274.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.664
• Boiling Point: 420.7°Cat760mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.655
• PSA: 37.38000
• LogP: 3.14120

Additional information on 1H-Pyrrole-2,5-dione,1-(2,4,5-trichlorophenyl)-

1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- (CAS No. 31489-22-2): A Comprehensive Overview

1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- (CAS No. 31489-22-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as trichlorophenylpyrrole-2,5-dione, is characterized by its distinctive molecular structure and diverse biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this intriguing compound.

The molecular formula of 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- is C₁₀H₄Cl₃N₂O₂, and its molecular weight is approximately 267.5 g/mol. The compound features a pyrrole ring with a dione functional group and a trichlorophenyl substituent. This unique combination of functional groups imparts specific chemical properties that make it valuable for various applications.

In terms of chemical synthesis, 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- can be synthesized through several methods. One common approach involves the reaction of trichlorophenylhydrazine with maleic anhydride in the presence of a suitable catalyst. This reaction typically proceeds via a cycloaddition mechanism to form the desired pyrrole ring structure. Another method involves the condensation of trichlorophenylacetonitrile with glyoxylic acid followed by cyclization to form the dione moiety.

The physical properties of 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- include its appearance as a white or off-white crystalline solid with a melting point ranging from 180°C to 185°C. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

In biological research, 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- has shown promising potential as an inhibitor of various enzymes and biological processes. Recent studies have demonstrated its ability to inhibit the activity of lysine-specific demethylase 1 (LSD1), an important epigenetic regulator involved in gene expression and cellular differentiation. By targeting LSD1, this compound has been shown to exhibit antiproliferative effects on cancer cells and may have therapeutic potential in cancer treatment.

Beyond its role as an enzyme inhibitor, 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- has also been investigated for its antimicrobial properties. Research has shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. These findings suggest that this compound could be developed into novel antibacterial agents to combat drug-resistant strains.

In the pharmaceutical industry, the development of new drugs often involves the screening of large libraries of compounds for specific biological activities. 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- has been included in such screening efforts due to its unique chemical structure and promising biological activities. Its ability to modulate enzyme activity and exhibit antimicrobial properties makes it a valuable lead compound for further optimization and drug development.

The safety profile of 1H-Pyrrole-2,5-dione, 1-(2,4,5-trichlorophenyl)- is an important consideration in its potential applications. While it has shown promising biological activities in vitro and in preclinical studies, further research is needed to evaluate its safety and efficacy in vivo. Toxicological studies are ongoing to assess potential side effects and determine safe dosage ranges for therapeutic use.

In conclusion, 1H-Pyrrole-2，5-dione，1-(2，4，5-trichlorophenyl)- (CAS No. 31489-22-2) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure and diverse biological activities make it an intriguing subject for ongoing research. As new findings continue to emerge, trichlorophenylpyrrole-2，5-dione will likely play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.